(S)-Mandelate
Overview
Description
(S)-mandelate is a mandelate. It is a conjugate base of a (S)-mandelic acid.
Scientific Research Applications
Enzymatic Pathways and Molecular Biology
- Mandelate Pathway in Pseudomonas putida : The mandelate pathway in Pseudomonas putida involves enzymes like mandelate racemase, (S)-mandelate dehydrogenase, and benzoylformate decarboxylase. This pathway demonstrates the evolution of enzymes from preexisting metabolic pathways and has implications in microbial metabolism and biocatalysis (Tsou et al., 1990).
Enzyme Superfamily and Catalysis
- Enzyme Superfamily Involving (S)-Mandelate : A study found that enzymes like mandelate racemase are part of a diverse enzyme superfamily that catalyzes proton abstraction from carbon. This discovery highlights the versatility of enzyme activities and their evolutionary development (Babbitt et al., 1995).
Substrate Spectrum and Biotransformations
- Biotransformation Potential of Mandelate Racemase : Mandelate racemase is known for its stability and substrate tolerance, making it an ideal candidate for racemizing non-natural α-hydroxycarboxylic acids in biotransformation processes (Felfer et al., 2005).
Microbial Metabolism and Diversity
- Diversity in Mandelate Metabolism : The diverse ways microorganisms metabolize mandelate and its analogues are significant for understanding evolutionary pathways and environmental adaptations (Fewson, 1988).
Biocatalytic Applications
- Enantioconvergent Separation : (S)-Mandelate can be used in enantioconvergent separation processes, showcasing its potential in producing chiral compounds for pharmaceutical applications (Choi et al., 2007).
Genetic Studies and Enzyme Synthesis
- Genetic Aspects of Mandelate Pathway : Studies on Pseudomonas putida reveal insights into the genetic regulation of the mandelate pathway, providing a deeper understanding of microbial gene regulation (Hegeman, 1966).
Enzyme Mechanism and Active Site Studies
- Active Site and Mechanistic Studies : Research on (S)-mandelate dehydrogenase from Pseudomonas putida offers insights into enzyme mechanisms and active site dynamics, crucial for enzyme engineering and biocatalysis (Lehoux & Mitra, 1999).
Transport and Synthesis in Microorganisms
- Mandelate Transport and Synthesis : Studies indicate the synthesis of a protein in Pseudomonas putida that acts as an active transport factor for mandelate, emphasizing the role of transport mechanisms in microbial metabolism (Higgins & Mandelstam, 1972).
properties
Molecular Formula |
C8H7O3- |
---|---|
Molecular Weight |
151.14 g/mol |
IUPAC Name |
(2S)-2-hydroxy-2-phenylacetate |
InChI |
InChI=1S/C8H8O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7,9H,(H,10,11)/p-1/t7-/m0/s1 |
InChI Key |
IWYDHOAUDWTVEP-ZETCQYMHSA-M |
Isomeric SMILES |
C1=CC=C(C=C1)[C@@H](C(=O)[O-])O |
SMILES |
C1=CC=C(C=C1)C(C(=O)[O-])O |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)[O-])O |
Origin of Product |
United States |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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